Cas no 647839-97-2 (Propanedinitrile, [(5-fluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile, [(5-fluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• CAS No: 647839-97-2
• MF: C₁₂H₉F₄N₃
• MW: 271.213576078415
• CID: 416837
• PubChem ID: 71378727
• Update Time: 2025-04-19

Propanedinitrile, [(5-fluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(5-fluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• 2-[(5-fluoropyridin-3-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• DTXSID40801331
• [(5-Fluoropyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
• 647839-97-2

• Inchi： 1S/C12H9F4N3/c13-10-3-9(5-19-6-10)4-11(7-17,8-18)1-2-12(14,15)16/h3,5-6H,1-2,4H2
• InChI Key： HVXVFUYRXKMBPW-UHFFFAOYSA-N
• SMILES： FC(CCC(C#N)(C#N)CC1C=NC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 271.07337
• Monoisotopic Mass: 271.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47